Cas no 1339866-01-1 (1-(4-fluorophenyl)methyl-1H-1,2,4-triazol-5-amine)

• Product Name: 1-(4-fluorophenyl)methyl-1H-1,2,4-triazol-5-amine
• CAS No: 1339866-01-1
• MF: C₉H₉FN₄
• MW: 192.192964315414
• MDL: MFCD18306994
• CID: 5655180
• PubChem ID: 63278630
• Update Time: 2025-11-07

1-(4-fluorophenyl)methyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2739430
• 1339866-01-1
• AKOS012582318
• 1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazol-5-amine
• 1-(4-fluorophenyl)methyl-1H-1,2,4-triazol-5-amine

• MDL： MFCD18306994
• Inchi： 1S/C9H9FN4/c10-8-3-1-7(2-4-8)5-14-9(11)12-6-13-14/h1-4,6H,5H2,(H2,11,12,13)
• InChI Key： UTKIIQLGNJPEOM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(N)=NC=N1

Computed Properties

• Exact Mass: 192.08112447g/mol
• Monoisotopic Mass: 192.08112447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)methyl-1H-1,2,4-triazol-5-amine

Professional Introduction to Compound with CAS No. 1339866-01-1 and Product Name: 1-(4-fluorophenyl)methyl-1H-1,2,4-triazol-5-amine

1-(4-fluorophenyl)methyl-1H-1,2,4-triazol-5-amine, identified by its CAS number 1339866-01-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a triazole core linked to a fluorophenylmethyl group, making it a versatile scaffold for drug discovery and development. The presence of a fluorine atom at the para position of the phenyl ring enhances its pharmacological properties, including improved metabolic stability and binding affinity to biological targets.

The compound belongs to the triazole class of molecules, which has been extensively studied for its broad-spectrum biological activities. Triazoles are known for their ability to modulate various enzymatic and receptor pathways, making them valuable in the design of therapeutic agents. The specific substitution pattern in 1-(4-fluorophenyl)methyl-1H-1,2,4-triazol-5-amine positions it as a promising candidate for further investigation in drug development pipelines.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and pharmacokinetic profiles. The fluorophenylmethyl group in this molecule contributes to its lipophilicity, facilitating membrane permeability and target interaction. Additionally, the triazol-5-amine moiety provides a reactive site for further functionalization, allowing chemists to explore diverse derivatives with tailored biological activities.

In the context of contemporary research, 1-(4-fluorophenyl)methyl-1H-1,2,4-triazol-5-amine has been explored for its potential applications in treating inflammatory diseases and neurological disorders. Studies have demonstrated that analogs with similar structural motifs exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. The fluorine substituent is particularly noted for its ability to increase binding affinity to these enzymes, suggesting that this compound may serve as a lead structure for developing novel anti-inflammatory agents.

The triazole ring itself is a well-documented pharmacophore in antifungal and antiviral medications. Its stability under physiological conditions makes it an ideal backbone for drug design. In particular, the 5-amino group on the triazole ring offers opportunities for further derivatization, enabling the synthesis of peptidomimetics or enzyme inhibitors with enhanced specificity and potency. This flexibility has been leveraged in recent studies aiming to develop treatments for bacterial infections where traditional antibiotics are becoming less effective.

Another area of interest is the potential of 1-(4-fluorophenyl)methyl-1H-1,2,4-triazol-5-amine as a precursor for kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and dysregulation of these pathways is implicated in various cancers and inflammatory diseases. The combination of the triazole core and fluorinated phenyl group provides a unique chemical entity that may interact with kinase active sites through hydrogen bonding networks and hydrophobic interactions. Preliminary computational studies have suggested that this compound could exhibit inhibitory activity against certain kinases, warranting further experimental validation.

The synthesis of 1-(4-fluorophenyl)methyl-1H-1,2,4-triazol-5-amine involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions at the triazole ring followed by protection-deprotection strategies to introduce the fluorophenylmethyl moiety. Advances in catalytic systems have enabled more efficient and selective transformations, reducing byproduct formation and improving overall yields. These synthetic advancements are crucial for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Evaluation of the compound's pharmacokinetic properties is essential before advancing into clinical trials. In vitro assays have been conducted to assess its solubility, permeability, and metabolic stability using predictive models such as Caco-2 cell assays and liver microsome incubations. The presence of the fluorine atom appears to enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. However, further studies are needed to evaluate potential interactions with other drugs metabolized by these pathways.

The impact of fluorine substitution on electronic properties has also been explored through spectroscopic techniques like NMR spectroscopy and X-ray crystallography. These studies provide insights into how fluorine affects molecular conformation and electronic distribution within the compound. Such structural information is invaluable for rational drug design, allowing chemists to optimize binding interactions with biological targets while minimizing off-target effects.

Collaborative efforts between academia and industry have accelerated the development pipeline for compounds like 1339866-01-1. High-throughput screening (HTS) campaigns combined with structure-based drug design approaches have identified novel derivatives with improved pharmacological profiles. The success stories from similar programs underscore the importance of investing in research focused on heterocyclic compounds as they continue to yield high-value therapeutic candidates.

Future directions for research on 1-(4-fluorophenyl)methyl-1H-1,2,4-triazol-5-amine include exploring its potential as an intermediate in biocatalytic processes or green chemistry initiatives. Enzyme-mediated functionalization could offer sustainable alternatives to traditional synthetic routes while maintaining high selectivity and yield. Additionally, investigating its behavior under different environmental conditions—such as varying pH levels or temperature—will provide a more comprehensive understanding of its reactivity and stability.

In conclusion,1339866-01-1 represents a structurally intriguing molecule with significant pharmaceutical potential derived from its unique combination of a triazole core and fluorinated phenylmethyl group. Ongoing research continues to uncover new applications across multiple therapeutic areas while refining synthetic methodologies for efficient production at scale. As our understanding of molecular interactions advances,this compound stands as an exemplar of how targeted chemical modifications can yield promising candidates for future medications.